Cas no 1931997-10-2 ((S)-methyl 6-oxopiperidine-3-carboxylate)

• Product Name: (S)-methyl 6-oxopiperidine-3-carboxylate
• CAS No: 1931997-10-2
• MF: C₇H₁₁NO₃
• MW: 157.17
• CID: 5096063
• PubChem ID: 86328801
• Update Time: 2026-03-02

(S)-methyl 6-oxopiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (S)-6-oxopiperidine-3-carboxylate
• (S)-methyl 6-oxopiperidine-3-carboxylate
• 1931997-10-2
• E79961
• (S)-methyl6-oxopiperidine-3-carboxylate
• MFCD28502002
• PS-16950
• methyl (3S)-6-oxopiperidine-3-carboxylate

• Inchi： 1S/C7H11NO3/c1-11-7(10)5-2-3-6(9)8-4-5/h5H,2-4H2,1H3,(H,8,9)/t5-/m0/s1
• InChI Key： YORUFIOEZHJAEZ-YFKPBYRVSA-N
• SMILES： N1C(=O)CC[C@H](C(OC)=O)C1

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.4Ų

Additional information on (S)-methyl 6-oxopiperidine-3-carboxylate

Recent Advances in the Application of (S)-methyl 6-oxopiperidine-3-carboxylate (CAS: 1931997-10-2) in Chemical Biology and Pharmaceutical Research

The compound (S)-methyl 6-oxopiperidine-3-carboxylate (CAS: 1931997-10-2) has recently emerged as a key chiral building block in pharmaceutical synthesis and chemical biology research. This β-amino acid derivative, characterized by its stereocenter at the 3-position and reactive carbonyl groups, has demonstrated remarkable versatility in the construction of bioactive molecules. Recent studies highlight its growing importance in the development of protease inhibitors, neurotransmitter analogs, and constrained peptide mimetics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in synthesizing novel cathepsin K inhibitors. Researchers utilized (S)-methyl 6-oxopiperidine-3-carboxylate as a core scaffold to develop potent and selective inhibitors with improved pharmacokinetic profiles compared to previous generations. The stereochemistry proved critical for binding affinity, with the (S)-enantiomer showing 15-fold greater activity than its (R)-counterpart against the target enzyme.

In neuropharmacology, this compound has shown promise as a precursor for GABA receptor modulators. A recent Nature Chemical Biology publication detailed its incorporation into a series of γ-aminobutyric acid (GABA) analogs that selectively target δ-subunit-containing GABA_A receptors. These compounds exhibited enhanced blood-brain barrier penetration while maintaining subtype selectivity, addressing a longstanding challenge in CNS drug development.

The synthetic accessibility of (S)-methyl 6-oxopiperidine-3-carboxylate has been significantly improved through recent methodological advances. A 2024 Organic Process Research & Development report described an asymmetric catalytic hydrogenation protocol that achieves >99% ee with 90% yield at kilogram scale. This breakthrough addresses previous limitations in large-scale production, making the compound more accessible for industrial applications.

Emerging applications in targeted protein degradation have further expanded the compound's utility. Researchers at several biotech firms have incorporated (S)-methyl 6-oxopiperidine-3-carboxylate into PROTAC (Proteolysis Targeting Chimera) linkers, where its rigid yet flexible structure optimizes spatial orientation between target-binding and E3 ligase-recruiting domains. Preliminary data suggest these linkers improve degradation efficiency while reducing off-target effects.

Ongoing clinical trials include several drug candidates incorporating this scaffold, most notably a phase II fibroblast activation protein (FAP)-targeted therapeutic for fibrotic diseases. The compound's metabolic stability and favorable toxicity profile, as demonstrated in recent ADMET studies, contribute to its growing prominence in translational research.

Future research directions focus on expanding the compound's applications in peptide macrocyclization and as a component of DNA-encoded libraries. Its unique stereoelectronic properties make it particularly suitable for creating three-dimensionally diverse compound collections, addressing current limitations in flat molecular architectures prevalent in drug discovery.